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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B1139682 Get Quote

A detailed examination of two related macrocyclic lactones, TS 155-2 and hygrolidin, reveals

distinct yet overlapping biological activities, primarily centered on the inhibition of vacuolar-type

H+-ATPase (V-ATPase) and the modulation of cell cycle progression and autophagy. This

guide provides a comprehensive comparison of their mechanisms of action, supported by

available experimental data, and outlines the methodologies for key biological assays.

Introduction
TS 155-2 (also known as JBIR-100) and hygrolidin are naturally occurring 16-membered

macrocyclic lactones belonging to the bafilomycin family, produced by different species of

Streptomyces.[1][2][3][4] Their structural similarities translate into shared biological targets,

most notably the V-ATPase, a proton pump crucial for the acidification of intracellular

organelles.[2][5][6][7] This shared target underpins their cytotoxic and antimicrobial properties.

However, subtle structural differences likely account for the nuances in their reported cellular

effects. This guide aims to dissect these differences and similarities to provide researchers with

a clear comparative framework.

Comparative Biological Activities
While direct comparative studies between TS 155-2 and hygrolidin are limited, an analysis of

their individual activities reveals key areas of convergence and divergence.
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Both TS 155-2 and hygrolidin are recognized as inhibitors of V-ATPase.[1][5] This inhibition

disrupts the acidification of lysosomes and other vesicles, interfering with processes such as

protein degradation, receptor recycling, and autophagy. The V-ATPase inhibitory activity is a

hallmark of the bafilomycin class of compounds.

Cytotoxicity and Cell Cycle Arrest
Both compounds exhibit cytotoxic effects against cancer cell lines.

TS 155-2 has been shown to have a cytotoxic effect on HeLa cells with a half-maximal

inhibitory concentration (IC50) of 72.6 nM after 48 hours of treatment.[2][8] There is also an

indication that TS 155-2 can induce cell cycle arrest, though detailed studies on this aspect

are not readily available.[9]

Hygrolidin demonstrates potent growth inhibition of solid tumor-derived cell lines, such as the

DLD-1 human colon cancer cell line.[1] Its mechanism involves the induction of cell cycle

arrest in the G1 and S phases.[1] This is achieved by increasing the expression of the cyclin-

dependent kinase inhibitor p21, which in turn inhibits the cyclin A-cdk2 complex more

strongly than the cyclin E-cdk2 complex.[1] The induction of p21 by hygrolidin is suggested

to be linked to its V-ATPase inhibitory activity.[1]

Antimicrobial Activity
TS 155-2 has been investigated for its antimicrobial properties, with preliminary findings

suggesting it perturbs the membrane of the bacterium Bacillus subtilis.[4][10]

Other Activities
TS 155-2 has also been reported to block thrombin-evoked calcium (Ca2+) entry into cells,

suggesting a potential role in pathways related to platelet activation and signaling.[11]

Data Summary
The following table summarizes the available quantitative data for TS 155-2 and hygrolidin. It is

important to note that the lack of direct comparative studies necessitates caution when

interpreting these values, as experimental conditions may vary between different studies.
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Compound Activity
Cell
Line/System

IC50 / Effect Reference

TS 155-2 Cytotoxicity HeLa 72.6 nM (48h) [2][8]

V-ATPase

Inhibition
- Inhibitor [2][5][6][7]

Antimicrobial Bacillus subtilis
Membrane

perturbation
[4][10]

Hygrolidin Cell Cycle Arrest DLD-1
G1 and S phase

arrest
[1]

p21 Induction DLD-1

Increased p21

mRNA and

protein

[1]

V-ATPase

Inhibition
-

Implied in p21

induction
[1]

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of action and experimental procedures discussed, the following

diagrams are provided in the DOT language for Graphviz.
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Caption: Signaling pathway for TS 155-2.
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Hygrolidin Activity
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Caption: Signaling pathway for hygrolidin.
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Experimental Workflow: Cell Cycle Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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